Cas no 1269036-23-8 ((5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride)

• Product Name: (5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride
• CAS No: 1269036-23-8
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• MDL: MFCD13193805
• CID: 4584734
• Update Time: 2025-10-29

(5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride
• 5-(((Pyridin-4-ylmethyl)amino)methyl)pyrrolidin-2-one dihydrochloride

• MDL： MFCD13193805
• Inchi： 1S/C11H15N3O.ClH/c15-11-2-1-10(14-11)8-13-7-9-3-5-12-6-4-9;/h3-6,10,13H,1-2,7-8H2,(H,14,15);1H
• InChI Key： ZDMCMDAOAHNEEA-UHFFFAOYSA-N
• SMILES： C(C1CCC(=O)N1)NCC1=CC=NC=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on (5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride

Introduction to (5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride (CAS No. 1269036-23-8)

(5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride, identified by its CAS number 1269036-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly its pyrrolidinone core and the presence of a pyridine methylamino group, contribute to its intriguing pharmacological properties.

The< strong>pyrrolidinone dihydrochloride moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets. The stereochemical configuration at the 5-position, specifically the (5R) isomer, plays a crucial role in determining the compound's biological activity. This aspect has been extensively studied in recent years, as enantioselective drug design has become a cornerstone of modern pharmaceutical development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The< strong>4-pyridinylmethyl group in this compound is particularly noteworthy, as it is known to enhance binding affinity to certain receptors. This feature makes it a promising candidate for further investigation in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Current research indicates that compounds with similar structural motifs have demonstrated efficacy in preclinical models. For instance, studies have shown that derivatives of< strong>pyrrolidinone can interact with enzymes and receptors involved in neurotransmitter pathways. The< strong>(5R)-configuration appears to enhance these interactions, leading to improved pharmacological outcomes. This finding has prompted researchers to explore additional analogs with modified side chains and stereochemistry.

The< strong>dihydrochloride salt form of this compound is particularly advantageous for formulation purposes, as it enhances solubility and stability. These properties are critical for ensuring consistent drug delivery and efficacy in therapeutic applications. Furthermore, the salt form simplifies the synthesis and purification process, making it more amenable to large-scale production.

In vitro studies have begun to unravel the mechanistic basis of action for this compound. Initial findings suggest that it may exert its effects by modulating the activity of certain kinases and phosphodiesterases. These enzymes are involved in critical signaling pathways that regulate cell growth, differentiation, and survival. By targeting these pathways, the compound may offer therapeutic benefits in conditions such as cancer and inflammation.

The< strong>4-pyridinylmethyl group has also been implicated in interactions with ion channels, which are essential for maintaining cellular homeostasis. By modulating ion channel activity, this compound could potentially influence neuronal excitability and cardiovascular function. These effects are particularly relevant in the context of developing treatments for neurological and cardiovascular diseases.

Advances in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have identified key interactions between the< strong>(5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride moiety and target proteins. These predictions have guided synthetic efforts toward optimizing potency and selectivity.

The development of novel drug candidates often involves a multi-disciplinary approach, integrating insights from medicinal chemistry, pharmacology, and biotechnology. The< strong>CAS No. 1269036-23-8 identifier ensures that researchers can accurately reference this compound in scientific literature and patents. This standardized nomenclature is essential for collaboration and reproducibility in research endeavors.

In conclusion, (5R)-5-{[(4-pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride represents a promising lead compound for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest to develop novel therapeutics for neurological and cardiovascular disorders. Ongoing research continues to shed light on its mechanism of action and potential clinical applications.